3-[hydroxy(phenyl)methyl]-1-methyl-4-phenyl-4-piperidinol

• IUPAC Name: 3-[hydroxy(phenyl)methyl]-1-methyl-4-phenylpiperidin-4-ol
• InChI: InChI=1S/C19H23NO2/c1-20-13-12-19(22,16-10-6-3-7-11-16)17(14-20)18(21)15-8-4-2-5-9-15/h2-11,17-18,21-22H,12-14H2,1H3
• InChI Key: BGKCTMYJKSVGSD-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(C(C1)C(C2=CC=CC=C2)O)(C3=CC=CC=C3)O
• Molecular Formula: C19H23NO2
• Molecular Weight: 297.4 g/mol

Description

3-[Hydroxy(phenyl)methyl]-1-methyl-4-phenyl-4-piperidinol, also known as HPPMP, is a synthetic compound that has been extensively studied for its potential use in scientific research. This compound has shown promising results in various studies, and its unique structure has made it an attractive target for further investigation.

Mechanism of Action

The mechanism of action of 3-[hydroxy(phenyl)methyl]-1-methyl-4-phenyl-4-piperidinol is not fully understood, but it is believed to involve the modulation of dopamine receptors. 3-[hydroxy(phenyl)methyl]-1-methyl-4-phenyl-4-piperidinol has been shown to have a high affinity for dopamine receptors, particularly the D1 and D2 receptor subtypes. By binding to these receptors, 3-[hydroxy(phenyl)methyl]-1-methyl-4-phenyl-4-piperidinol may modulate the release of dopamine in the brain, which can have various effects on neurological processes.
Biochemical and Physiological Effects:
3-[hydroxy(phenyl)methyl]-1-methyl-4-phenyl-4-piperidinol has been shown to have various biochemical and physiological effects. In animal studies, 3-[hydroxy(phenyl)methyl]-1-methyl-4-phenyl-4-piperidinol has been shown to increase dopamine release in the brain, which can have various effects on behavior and cognition. 3-[hydroxy(phenyl)methyl]-1-methyl-4-phenyl-4-piperidinol has also been shown to have anxiolytic and antidepressant effects, which may be related to its modulation of dopamine receptors.

Advantages and Limitations for Lab Experiments

3-[hydroxy(phenyl)methyl]-1-methyl-4-phenyl-4-piperidinol has several advantages for lab experiments. Its unique structure and high affinity for dopamine receptors make it an attractive target for further investigation. 3-[hydroxy(phenyl)methyl]-1-methyl-4-phenyl-4-piperidinol is also relatively easy to synthesize, which makes it more accessible for researchers. However, there are also limitations to the use of 3-[hydroxy(phenyl)methyl]-1-methyl-4-phenyl-4-piperidinol in lab experiments. Its effects on dopamine receptors may be complex and difficult to interpret, and more research is needed to fully understand its mechanism of action.

Future Directions

There are several future directions for research on 3-[hydroxy(phenyl)methyl]-1-methyl-4-phenyl-4-piperidinol. One area of interest is in the development of new treatments for Parkinson's disease. 3-[hydroxy(phenyl)methyl]-1-methyl-4-phenyl-4-piperidinol has shown promising results in animal studies, and more research is needed to determine its potential as a therapeutic agent. Another area of interest is in the investigation of the effects of 3-[hydroxy(phenyl)methyl]-1-methyl-4-phenyl-4-piperidinol on other neurological processes, such as addiction and cognition. Overall, 3-[hydroxy(phenyl)methyl]-1-methyl-4-phenyl-4-piperidinol has shown great potential as a tool for scientific research, and further investigation is needed to fully understand its effects and potential applications.

Synthesis Methods

3-[hydroxy(phenyl)methyl]-1-methyl-4-phenyl-4-piperidinol can be synthesized using a multi-step process that involves the reaction of various chemicals. One of the most common methods for synthesizing 3-[hydroxy(phenyl)methyl]-1-methyl-4-phenyl-4-piperidinol involves the reaction of piperidine with benzyl chloride to form 1-benzyl-4-piperidone. This intermediate compound is then reacted with phenylmagnesium bromide to form 1-benzyl-4-phenyl-4-piperidinol. Finally, the compound is hydroxylated using potassium permanganate to form 3-[hydroxy(phenyl)methyl]-1-methyl-4-phenyl-4-piperidinol.

Scientific Research Applications

3-[hydroxy(phenyl)methyl]-1-methyl-4-phenyl-4-piperidinol has been extensively studied for its potential use in scientific research. One of the most promising applications of 3-[hydroxy(phenyl)methyl]-1-methyl-4-phenyl-4-piperidinol is in the field of neuroscience. 3-[hydroxy(phenyl)methyl]-1-methyl-4-phenyl-4-piperidinol has been shown to have a high affinity for dopamine receptors, which are involved in various neurological processes such as motivation, reward, and addiction. 3-[hydroxy(phenyl)methyl]-1-methyl-4-phenyl-4-piperidinol has also been studied for its potential use in the treatment of Parkinson's disease, a neurological disorder that affects the dopamine-producing neurons in the brain.